Cas no 23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-)

23127-00-6 structure
Product Name:2(1H)-Pyrazinone,6-methyl-3-propyl-
CAS No:23127-00-6
Molecular Formula:C8H12N2O
Molecular Weight:152.19368
CID:251717
PubChem ID:45099389
2(1H)-Pyrazinone,6-methyl-3-propyl- Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-methyl-3-propyl-
- Pyrazinol,6-methyl-3-propyl- (8CI)
- 5-METHYL-3-PROPYL-PYRAZINOL
- 23127-00-6
- 6-Methyl-3-propylpyrazin-2(1H)-one
-
- InChIKey: QSILNLWCWWUYRO-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H12N2O/c1-3-4-7-8(11)10-6(2)5-9-7/h5H,3-4H2,1-2H3,(H,10,11)
- SMILES: CCCC1=NC=C(C)NC1=O
Computed Properties
- Exact Mass: 152.09506
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 152.094963011g/mol
- Heavy Atom Count: 11
- Complexity: 228
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrazinone,6-methyl-3-propyl- Related Literature
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Pingfu Wei,Shibing Bai RSC Adv., 2015,5, 93697-93705
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Watson K.-W. Ho,Siu-Fung Lee,Chi-Hin Wong,Xiao-Ming Zhu,Chak-Shing Kwan,Chun-Pong Chak,Paula M. Mendes,Christopher H. K. Cheng Chem. Commun., 2013,49, 10781-10783
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Michael Lamparski,Joel Giedt,David Lingerfelt,Jacek Jakowski,Panchapakesan Ganesh,Tao Yu,Bobby G. Sumpter Nanoscale, 2023,15, 1053-1067
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César Sánchez,Carmen Méndez,José A. Salas Nat. Prod. Rep., 2006,23, 1007-1045
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Brandon J. Jolly,Nathalie H. Co,Ashton R. Davis,Paula L. Diaconescu Chem. Sci., 2022,13, 1101-1110
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Xiaoyan Wang,Ravi Kumar Prajapati,Jiaxin Li,Zhengye Zhang,Ye Ji,Jinglong Yan J. Mater. Chem. B, 2019,7, 7052-7064
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